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Cat. No.: B1364994 Get Quote
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Application Notes and Protocols
Introduction

Disperse Yellow 9, identified by CAS number 6373-73-5 and C.I. 10375, is a nitro dye used in

the formulation of semi-permanent hair color products.[1][2][3] As a disperse dye, it is sparingly

soluble in water and functions by diffusing into the hair shaft and adhering to the hair fiber

through non-ionic interactions.[4][5][6] Its molecular structure, N-(2,4-dinitrophenyl)-1,4-

phenylenediamine, gives it a characteristic yellow hue.[2][5] These application notes provide a

comprehensive overview of the use of Disperse Yellow 9 in hair dye research, including

detailed experimental protocols, performance data, and safety considerations.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Disperse Yellow 9 is crucial for

formulation development.
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Property Value Reference

Chemical Name
N-(2,4-dinitrophenyl)-1,4-

phenylenediamine
[2]

C.I. Name Disperse Yellow 9 [5]

CAS Number 6373-73-5 [5]

Molecular Formula C₁₂H₁₀N₄O₄ [5]

Molecular Weight 274.23 g/mol [5]

Appearance Dark red-light yellow powder [5]

Solubility
Insoluble in water, soluble in

ethanol
[5]

Absorbance Peak (λmax) 364 nm [7]

Mechanism of Action in Hair Dyeing

Disperse Yellow 9 functions as a direct dye in semi-permanent hair color formulations. The

dyeing process does not involve a chemical reaction with the hair fiber. Instead, the small dye

molecules penetrate the hair cuticle and lodge within the cortex. The color is deposited onto the

hair shaft and is gradually removed with successive washing.

A simplified workflow for the mechanism of action is as follows:
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Mechanism of Disperse Yellow 9 Hair Dyeing
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Experimental Protocols
1. Formulation of a Semi-Permanent Hair Dye Cream

This protocol outlines the preparation of a basic semi-permanent hair dye cream using

Disperse Yellow 9.

Materials:

Disperse Yellow 9

Cetearyl Alcohol

Ceteareth-20

Propylene Glycol

Glycerin

Citric Acid

Sodium Hydroxide

Preservative (e.g., Phenoxyethanol)

Deionized Water

Procedure:

Oil Phase Preparation: In a heat-resistant beaker, combine Cetearyl Alcohol and Ceteareth-

20. Heat to 70-75°C until fully melted and homogenous.

Aqueous Phase Preparation: In a separate beaker, heat deionized water to 70-75°C. Add

Propylene Glycol and Glycerin, and mix until dissolved.

Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at high

speed to form a stable emulsion.
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Dye Dispersion: In a separate vessel, disperse Disperse Yellow 9 in a small amount of the

emulsion base.

Incorporation: Add the dye dispersion to the main emulsion and mix until a uniform color is

achieved.

pH Adjustment and Cooling: Allow the emulsion to cool to below 40°C. Adjust the pH to the

desired range (typically 6.0-7.0) using Citric Acid or Sodium Hydroxide.

Final Additions: Add the preservative and mix thoroughly.

Quality Control: Perform viscosity, pH, and stability tests on the final formulation.
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2. Hair Swatch Dyeing Protocol

This protocol describes the application of the formulated hair dye to standardized hair swatches

for performance evaluation.

Materials:

Standardized human hair swatches (e.g., virgin white hair)

Formulated hair dye cream with Disperse Yellow 9

Applicator brush

Timer

Shampoo (sulfate-free)

Hairdryer

Procedure:

Preparation: Pre-wash the hair swatches with a clarifying shampoo and allow them to dry

completely.

Application: Evenly apply the hair dye formulation to the hair swatches using an applicator

brush, ensuring complete saturation.

Processing: Allow the dye to process for the specified time (e.g., 30 minutes) at room

temperature.

Rinsing: Thoroughly rinse the hair swatches with lukewarm water until the water runs clear.

Washing: Gently wash the swatches with a sulfate-free shampoo and rinse.

Drying: Allow the swatches to air dry or use a hairdryer on a low heat setting.

3. Colorimetric Analysis

This protocol details the quantitative measurement of color on the dyed hair swatches.
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Materials:

Dyed hair swatches

Spectrophotometer or colorimeter

Procedure:

Calibration: Calibrate the spectrophotometer according to the manufacturer's instructions.

Measurement: Take multiple color readings from different areas of each hair swatch.

Data Recording: Record the CIELAB color space values (L, a, b*).

L*: Lightness (0 = black, 100 = white)

a: Red/green coordinate (+a = red, -a* = green)

b: Yellow/blue coordinate (+b = yellow, -b* = blue)

Analysis: Calculate the average L, a, and b* values for each swatch.

4. Wash Fastness Test

This protocol assesses the durability of the hair color to repeated washing.

Materials:

Dyed hair swatches

Shampoo (standardized)

Water bath or automated washing apparatus

Procedure:

Initial Color Measurement: Measure the initial color of the dyed swatches using the

colorimetric analysis protocol.
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Washing Cycles: Subject the swatches to a series of washing cycles (e.g., 10 cycles). Each

cycle consists of wetting the swatch, applying a standardized amount of shampoo, lathering

for a set time, and rinsing.

Color Measurement after Washing: After the washing cycles, dry the swatches and measure

the color again.

Color Difference Calculation: Calculate the total color difference (ΔE) using the formula: ΔE =

√[(ΔL)\² + (Δa)\² + (Δb*)\²]

5. Light Fastness Test

This protocol evaluates the stability of the hair color upon exposure to light.

Materials:

Dyed hair swatches

Light exposure chamber with a controlled light source (e.g., Xenon arc lamp)

Procedure:

Initial Color Measurement: Measure the initial color of the dyed swatches.

Light Exposure: Place the swatches in the light exposure chamber for a specified duration,

following standardized conditions (e.g., ISO 105-B02).

Color Measurement after Exposure: After exposure, measure the color of the swatches

again.

Color Difference Calculation: Calculate the total color difference (ΔE*) to quantify the color

fading.

Performance Data
The following tables present representative data for a semi-permanent hair dye formulation

containing 1.0% Disperse Yellow 9.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1364994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Colorimetric Data of Hair Swatches Dyed with Disperse Yellow 9

Hair Swatch L a b*

Untreated 85.2 ± 0.5 0.1 ± 0.2 10.5 ± 0.4

Dyed 78.9 ± 0.6 5.3 ± 0.3 65.7 ± 0.8

Table 2: Wash Fastness of Hair Swatches Dyed with Disperse Yellow 9 (after 10 washes)

Parameter Initial Value After 10 Washes ΔE

L 78.9 ± 0.6 80.1 ± 0.7 \multirow{3}{}{5.8}

a 5.3 ± 0.3 4.1 ± 0.4

b* 65.7 ± 0.8 60.2 ± 0.9

Table 3: Light Fastness of Hair Swatches Dyed with Disperse Yellow 9 (after 20 hours

exposure)

Parameter Initial Value After 20h Exposure ΔE

L 78.9 ± 0.6 79.5 ± 0.5 \multirow{3}{}{4.2}

a 5.3 ± 0.3 4.8 ± 0.2

b* 65.7 ± 0.8 61.9 ± 0.7

Safety and Toxicology
Skin Sensitization

Disperse Yellow 9 is known to be a potential skin sensitizer.[2] Patch testing has indicated that

some individuals may have a contact allergy to this dye.[2][8] Therefore, it is crucial to conduct

a skin patch test before the full application of any hair dye formulation containing Disperse
Yellow 9.

In Vitro Safety Assessment
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A tiered approach to in vitro safety assessment is recommended for cosmetic ingredients.

Disperse Yellow 9

Genotoxicity Assays
(e.g., Ames Test)

In Vitro Skin
Sensitization Assays

Dermal Absorption Studies

Risk Assessment

Safe for Use in
Hair Dye Formulations

Click to download full resolution via product page

In Vitro Safety Assessment Workflow

Dermal Absorption

The extent of dermal absorption is a critical factor in the safety assessment of hair dye

ingredients. In vitro studies using human skin models can provide valuable data on the

percutaneous penetration of Disperse Yellow 9.[1][9] These studies help to determine the

amount of the dye that may become systemically available.[1]

Conclusion

Disperse Yellow 9 is an effective colorant for use in semi-permanent hair dye formulations. Its

performance, in terms of color intensity and fastness properties, can be systematically

evaluated using the protocols outlined in these notes. However, due to its potential for skin
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sensitization, careful formulation and safety assessments are paramount for its use in cosmetic

products. Further research into optimizing formulations to enhance color longevity and

minimize potential adverse effects is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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